Flavans

Flavan-3-ols, commonly known as flavans, are a class of polyphenolic compounds widely found in plants and have significant health benefits due to their antioxidant properties. These compounds play an essential role in the prevention of chronic diseases such as cardiovascular disorders and certain types of cancer. Flavans are structurally diverse and include various subclasses like flavan-3-ols (e.g., catechins) and flavan-4-ols. In terms of applications, flavans are extensively used in food products for their natural flavoring properties, while in pharmaceuticals, they are recognized for their potential therapeutic effects. Research continues to explore the precise mechanisms through which these compounds exert their beneficial actions, making them a promising area of study in nutritional and medical science.

Chemical Name	CAS	MF
4H-1-Benzopyran-4-one, 2,3-dihydro-2-methyl-2-phenyl-	62756-35-8	C₁₆H₁₄O₂
2H-1-Benzopyran,6-chloro-2-(4-chlorophenyl)-3,4-dihydro-	73110-56-2	C₁₅H₁₂Cl₂O
2H-1-Benzopyran,3,4-dihydro-8-methyl-2-phenyl-	15236-13-2	C₁₆H₁₆O
Hydrazinecarbothioamide,2-(2,3-dihydro-2-phenyl-4H-1-benzopyran-4-ylidene)-	16281-60-0	C₁₆H₁₅N₃OS
Flavanone Hydrazone	1692-46-2	C₁₅H₁₄N₂O
Flavanone Azine	1692-45-1	C₃₀H₂₄N₂O₂
2H-1-Benzopyran-6-carboxaldehyde,3,4-dihydro-2-phenyl-	109209-97-4	C₁₆H₁₄O₂
2',6,7-Trihydroxyflavan; (S)-form, 6,7-Methylene ether	2033103-50-1	C₁₆H₁₄O₄
ORM-10103	488847-28-5	C₂₀H₁₆N₂O₄
Galicaftor	1918143-53-9	C₂₈H₂₁F₄NO₇

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